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  3. (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Brand Name: Vulcanchem
CAS No.: 146883-72-9
VCID: VC21170833
InChI: InChI=1S/C28H48OSe/c1-18(2)8-7-9-19(3)22-10-11-23-21-17-26(30-6)25-16-20(29)12-14-28(25,5)24(21)13-15-27(22,23)4/h18-24,29H,7-17H2,1-6H3/t19-,20+,21+,22-,23+,24+,27-,28-/m1/s1/i30-5
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)O)C)[Se]C)C
Molecular Formula: C28H48OSe
Molecular Weight: 474.6 g/mol

(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol

CAS No.: 146883-72-9

Cat. No.: VC21170833

Molecular Formula: C28H48OSe

Molecular Weight: 474.6 g/mol

* For research use only. Not for human or veterinary use.

(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol - 146883-72-9

Specification

CAS No. 146883-72-9
Molecular Formula C28H48OSe
Molecular Weight 474.6 g/mol
IUPAC Name (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-6-methyl(74Se)selanyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C28H48OSe/c1-18(2)8-7-9-19(3)22-10-11-23-21-17-26(30-6)25-16-20(29)12-14-28(25,5)24(21)13-15-27(22,23)4/h18-24,29H,7-17H2,1-6H3/t19-,20+,21+,22-,23+,24+,27-,28-/m1/s1/i30-5
Standard InChI Key IBCAFKMZADRAPH-BCKVYNSLSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=C4[C@@]3(CC[C@@H](C4)O)C)[74Se]C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)O)C)[Se]C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=C4C3(CCC(C4)O)C)[Se]C)C

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